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A detailed examination of the experimental evidence on the effects of W146, a selective
Sphingosine-1-Phosphate Receptor 1 (S1P1) antagonist, reveals a consistent, albeit transient,
pattern of in vivo activity across multiple studies. Primarily, W146 is shown to induce a
temporary reduction in peripheral blood lymphocytes (lymphopenia) and affect endothelial
barrier function. This guide provides a comparative analysis of the key findings and
methodologies from various research papers to offer insights into the reproducibility of W146's
biological effects.

The trifluoroacetic acid (TFA) salt of W146 is commonly used in research, a frequent result of
its synthesis and purification process. While the TFA counterion itself is not generally expected
to have specific biological effects at the concentrations used, it is a crucial component of the
compound's formulation in the cited studies.

Quantitative Comparison of W146 Effects

The following table summarizes the key quantitative data from various studies on W146,
providing a snapshot of its potency and observed in vivo effects.
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Parameter Reported Value Study Context Source
EC50 398 nM S1P1 antagonism MedchemExpress
Ki ~70-80 nM S1P1 binding affinity MedchemExpress
i Transient Tarrason et al.,
In Vivo Effect ) Mouse model
lymphopenia 2011[1][2]

) Foss et al., 2007 (as
In Vivo Dose

) High doses Mouse model cited in G.A. Mackay
(Lymphopenia)
et al.)[3]
_ Increased vascular _
In Vivo Effect Mouse lung and skin Sanna et al., 2006[4]

leakage
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) Phosphate Receptor-1
i Decreased endothelial ] ] ] o
In Vitro Effect ) ) In vitro cell culture signaling maintains
barrier function i )
endothelial cell barrier

function...[5]

Sphingosine -1

) Phosphate Receptor-1
In Vivo Dose ) ] ) o
Low dose Mouse skin signaling maintains
(Vascular Leakage) ] )
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function...[5]

Signaling Pathway and Experimental Workflow

To visually represent the mechanism of action and a typical experimental approach for studying
W146, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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